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Compound of Interest

Compound Name: 4-Bromobenzenesulfonamide

Cat. No.: B1198654

An In-depth Technical Guide to 4-Bromobenzenesulfonamide: Chemical Properties and
Structure

Introduction

4-Bromobenzenesulfonamide is a versatile organic compound that serves as a crucial
intermediate in pharmaceutical and chemical synthesis.[1] Structurally, it is a sulfonamide
derivative of bromobenzene. This compound is notably recognized as a metabolite of
Ebrotidine, an H2-receptor antagonist.[2][3][4] Its chemical properties, including the presence
of a reactive bromine atom and a sulfonamide group, make it a valuable building block for the
synthesis of more complex molecules, such as various substituted benzenesulfonamides and
cobalt(lll) complexes.[2][3] This guide provides a comprehensive overview of its chemical
structure, properties, synthesis, and analytical characterization for researchers, scientists, and
drug development professionals.

Chemical Structure and Identifiers

The molecular structure of 4-Bromobenzenesulfonamide consists of a benzene ring
substituted with a bromine atom and a sulfonamide group (-SO2NH2) at the para position.
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Identifier Value
IUPAC Name 4-bromobenzenesulfonamide[5][6]
CAS Number 701-34-8[3][4][5][6]1[7]

Molecular Formula

CeHeBrNO2S[3][4][5][6][7]

SMILES C1=CC(=CC=C1S(=0)(=0)N)BI[5]

InChl Key STYQHICBPYRHQK-UHFFFAOYSA-N[3]
EC Number 629-330-9[5]

PubChem CID 69696[5]

Physicochemical Properties

The physical and chemical properties of 4-Bromobenzenesulfonamide are summarized

below. The compound is typically an off-white to white solid.[1][4]

Property Value

Molecular Weight 236.09 g/mol [3][41[5]1[7]
Melting Point 163-167 °C[4]

Boiling Point 360.7°C (estimated)[4]
Density 1.80 g/cm? (estimated)[4]

Water Solubility

991.6 mg/L at 15 °C[4]

Solubility Slightly soluble in DMSO and Methanol[4]
pKa 9.89 + 0.10 (Predicted)[4]
LogP 1.0965[7]

Synthesis and Reactivity

4-Bromobenzenesulfonamide is commonly synthesized from 4-bromobenzenesulfonyl

chloride through ammonolysis.[8] This reaction involves the nucleophilic substitution of the
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chloride atom by ammonia.

Experimental Protocol: Synthesis of 4-
Bromobenzenesulfonamide

This protocol is adapted from established laboratory procedures.[2][4]
Materials:

» 4-Bromobenzenesulfonyl chloride

e Methanol

e Methanol/ammonia solution

e 25 mL single-neck flask

e Magnetic stirrer

« Nitrogen gas supply

» Rotary evaporator

Procedure:

Dissolve 1.0 g (3.9 mmol) of 4-bromobenzenesulfonyl chloride in 5 mL of methanol within a
25 mL single-neck flask.

e To this solution, add 5 mL of a methanol/ammonia solution in excess.

o Seal the flask and stir the reaction mixture at room temperature overnight under a nitrogen
atmosphere.

o After the reaction is complete, concentrate the solution under reduced pressure using a
rotary evaporator to remove the solvent.

e The resulting white solid is p-bromobenzenesulfonamide. The product can be used for
subsequent reactions without further purification.[2][4]
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Expected Yield:
e Approximately 1.13 g (100% yield) of a white solid.[2][4]
Confirmation:

¢ The product can be confirmed by ion spray mass spectrometry, expecting a molecular ion
peak [M*] at m/z 235.9.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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